Cas no 886762-54-5 (1-{2-(trifluoromethoxy)phenylmethyl}piperazine)

• Product Name: 1-{2-(trifluoromethoxy)phenylmethyl}piperazine
• CAS No: 886762-54-5
• MF: C₁₂H₁₅F₃N₂O
• MW: 260.255513429642
• MDL: MFCD07368743
• CID: 2624832
• PubChem ID: 2782802
• Update Time: 2025-08-05

1-{2-(trifluoromethoxy)phenylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(Trifluoromethoxy)benzyl]piperazine
• 1-{2-(trifluoromethoxy)phenylmethyl}piperazine
• MFCD07368743
• EN300-1928741
• CS-0211535
• AWMKJBNANKOBIA-UHFFFAOYSA-N
• AKOS009157885
• PS-6416
• 886762-54-5
• 1-{[2-(trifluoromethoxy)phenyl]methyl}piperazine
• SCHEMBL19974180
• 1-[[2-(trifluoromethoxy)phenyl]methyl]piperazine

• MDL： MFCD07368743
• Inchi： 1S/C12H15F3N2O/c13-12(14,15)18-11-4-2-1-3-10(11)9-17-7-5-16-6-8-17/h1-4,16H,5-9H2
• InChI Key： AWMKJBNANKOBIA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1CN1CCNCC1)(F)F

Computed Properties

• Exact Mass: 260.114
• Monoisotopic Mass: 260.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Boiling Point: 78-80/0.02mm

1-{2-(trifluoromethoxy)phenylmethyl}piperazine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 1-{2-(trifluoromethoxy)phenylmethyl}piperazine

Introduction to 1-{2-(trifluoromethoxy)phenylmethyl}piperazine (CAS No. 886762-54-5)

1-{2-(trifluoromethoxy)phenylmethyl}piperazine, identified by its CAS number 886762-54-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethoxy group in its molecular structure imparts unique pharmacological properties, making it a subject of intense interest in the development of novel drug candidates.

The molecular structure of 1-{2-(trifluoromethoxy)phenylmethyl}piperazine consists of a piperazine ring substituted with a phenylmethyl group, where the phenyl ring is further functionalized with a trifluoromethoxy moiety. This specific arrangement of atoms and functional groups contributes to its distinct chemical and biological characteristics. The trifluoromethoxy group, in particular, is known for its ability to enhance lipophilicity and metabolic stability, which are crucial factors in drug design. These properties make the compound an attractive scaffold for further derivatization and optimization.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives, especially those incorporating halogenated aromatic rings. The introduction of fluorine atoms into aromatic rings, as seen in 1-{2-(trifluoromethoxy)phenylmethyl}piperazine, can significantly alter the electronic properties of the molecule, thereby influencing its binding affinity to biological targets. This has led to numerous studies investigating its interactions with various enzymes and receptors.

One of the most compelling aspects of 1-{2-(trifluoromethoxy)phenylmethyl}piperazine is its potential role in central nervous system (CNS) drug development. Piperazine derivatives are known to interact with a variety of neurotransmitter systems, including serotonin and dopamine pathways. The addition of a trifluoromethoxy group may enhance these interactions, leading to novel therapeutic effects. For instance, studies have suggested that compounds with similar structures may exhibit anxiolytic, antidepressant, or antipsychotic properties. These findings are particularly intriguing given the ongoing need for more effective and safer treatments for mental health disorders.

The synthesis of 1-{2-(trifluoromethoxy)phenylmethyl}piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoromethoxy group typically involves halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advanced synthetic techniques, such as palladium-catalyzed coupling reactions, have been employed to achieve regioselective modifications on the aromatic ring. These synthetic strategies are critical for producing compounds with the desired pharmacological properties while minimizing unwanted side products.

Evaluation of the pharmacokinetic profile is another essential aspect of studying 1-{2-(trifluoromethoxy)phenylmethyl}piperazine. Parameters such as solubility, stability, and metabolic clearance play a crucial role in determining the compound's bioavailability and therapeutic efficacy. Computational modeling techniques have been increasingly used to predict these properties before conducting experimental studies. Such approaches not only save time but also provide valuable insights into potential metabolic pathways and interactions with cytochrome P450 enzymes.

In vitro and in vivo studies have begun to shed light on the biological activity of 1-{2-(trifluoromethoxy)phenylmethyl}piperazine. Initial experiments have shown promising results in terms of binding affinity to target receptors and modulation of neurotransmitter release. For example, research indicates that this compound may interact with serotonin 5-HT1A receptors, which are implicated in anxiety and depression disorders. Furthermore, its interaction with dopamine D2 receptors suggests potential applications in managing motor control issues associated with neurodegenerative diseases.

The development of novel pharmaceuticals often involves rigorous testing for safety and efficacy before moving into clinical trials. Preclinical studies using cell-based assays and animal models are essential for evaluating the potential therapeutic benefits and identifying any adverse effects. The unique structure of 1-{2-(trifluoromethoxy)phenylmethyl}piperazine, characterized by its piperazine core and halogenated aromatic substituents, makes it an interesting candidate for further investigation in this context.

The impact of fluorine-containing compounds on drug development cannot be overstated. The ability to fine-tune electronic properties and metabolic stability through fluorination has led to numerous breakthroughs in medicinal chemistry. As research continues to uncover new applications for compounds like 1-{2-(trifluoromethoxy)phenylmethyl}piperazine, it is likely that we will see further advancements in treating a wide range of neurological and psychiatric disorders.

In conclusion, 1-{2-(trifluoromethoxy)phenylmethyl}piperazine(CAS No. < strong >886762-54-5) strong > represents a promising area of research within pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs. p >